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Introduction
Diethylene glycol dimethyl ether, commonly known as diglyme, is a versatile, polar aprotic

solvent with a wide range of applications in chemical synthesis and industrial processes.[1][2]

[3] Its unique combination of a high boiling point, stability in the presence of strong bases, and

ability to solvate cations makes it an invaluable medium for various reactions.[2][4][5] This

guide provides a comprehensive overview of the core properties of diglyme, detailed

experimental protocols for their determination, and a summary of its key applications.

Core Properties of Diglyme
Diglyme's utility as a solvent is dictated by its distinct physical and chemical characteristics. A

summary of these properties is presented below.

Physical and Chemical Properties
The following table summarizes the key quantitative data for diglyme:
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Property Value Source(s)

Chemical Formula C₆H₁₄O₃ [1][6][7]

Molecular Weight 134.17 g/mol [1][6][7]

Appearance Clear, colorless liquid [1][2][5]

Odor Mild, ether-like [1][5]

Boiling Point 162 °C [1][6]

Melting Point -68 °C [1]

Density 0.945 g/cm³ at 20 °C [1]

Viscosity 1.089 cP at 20 °C [7]

Flash Point 57 °C (134.6 °F) [6]

Autoignition Temperature 190 °C [7]

Vapor Pressure 2.96 mmHg at 25 °C [7]

Vapor Density 4.6 (air = 1) [8][9]

Refractive Index (n²⁰/D) 1.408 [6]

log Kow -0.36 [7]

Water Solubility Miscible [1][5][6]

Solubility in other solvents

Miscible with many organic

solvents, including

hydrocarbons.

[5][6]

Oral LD50 (rat) 4,760 mg/kg [1]

Chemical Characteristics and Reactivity
Diglyme is a polar aprotic solvent, meaning it has a significant dipole moment but lacks acidic

protons.[1][2] This characteristic makes it an excellent solvent for reactions involving strong

bases and nucleophiles. Its key chemical features include:
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High Chemical Stability: Diglyme is stable under a wide range of conditions, including the

presence of strong bases and high temperatures.[4]

Low Reactivity: It is generally unreactive, making it a suitable medium for a variety of

chemical transformations.[1]

Chelating Ability: The oxygen atoms in the diglyme molecule can effectively chelate metal

cations, which can enhance the reactivity of the corresponding anions in solution.[5]

Peroxide Formation: Like many ethers, diglyme can form explosive peroxides upon

exposure to air and light.[8] It is therefore crucial to test for and remove peroxides before

distillation or concentration.

Experimental Protocols for Property Determination
The following are detailed methodologies for determining the key physical and toxicological

properties of a liquid solvent like diglyme.

Boiling Point Determination (Capillary Method)
This method is suitable for small quantities of liquid.

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath with a stirrer)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

Fill the Thiele tube with a high-boiling point liquid (e.g., mineral oil) to a level just above the

upper arm.
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Place a few milliliters of the sample liquid (diglyme) into the small test tube.

Place the capillary tube, with its sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Immerse the assembly into the heating bath, making sure the heat source is applied to the

side arm of the Thiele tube.

Heat the bath gently. As the temperature rises, a stream of bubbles will emerge from the

open end of the capillary tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Turn off the heat and allow the bath to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube.[10]

Melting Point Determination (Capillary Method)
For determining the freezing point of a liquid that is solid at or near room temperature. For a

low-melting-point substance like diglyme, a cryostat would be used.

Apparatus:

Melting point apparatus (e.g., Mel-Temp) or Thiele tube setup

Capillary tubes (sealed at one end)

Thermometer

Cooling bath (for low-temperature measurements)

Procedure:

If the sample is a solid at room temperature, finely powder it. For a liquid like diglyme, the

sample would be frozen within the capillary tube using a cold bath.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b029089?utm_src=pdf-body
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b029089?utm_src=pdf-body
https://www.benchchem.com/product/b029089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pack a small amount of the solidified sample into the capillary tube to a height of 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to about 15-20°C below the expected melting point.

Then, decrease the heating rate to 1-2°C per minute.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the last crystal melts (the end of the melting range).[9][11]

A pure substance will have a sharp melting range of 1-2°C.[9][11]

Density Determination (Gravimetric Method)
Apparatus:

Analytical balance

Graduated cylinder or pycnometer (for higher accuracy)

Procedure:

Measure the mass of a clean, dry graduated cylinder or pycnometer.

Add a known volume of the liquid (diglyme) to the graduated cylinder or fill the pycnometer

to its calibrated volume.

Measure the mass of the container with the liquid.

The mass of the liquid is the difference between the two mass measurements.

Calculate the density by dividing the mass of the liquid by its volume.[12][13]

Viscosity Determination (Capillary Viscometer)
Apparatus:
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Ostwald viscometer or similar capillary viscometer

Constant temperature bath

Stopwatch

Procedure:

Clean and dry the viscometer thoroughly.

Introduce a precise volume of the sample liquid (diglyme) into the larger bulb of the

viscometer.

Place the viscometer in a constant temperature bath until the sample reaches thermal

equilibrium.

Using a pipette bulb, draw the liquid up into the other arm of the viscometer until the

meniscus is above the upper calibration mark.

Release the suction and measure the time it takes for the liquid meniscus to fall from the

upper calibration mark to the lower calibration mark.

Repeat the measurement several times and calculate the average flow time.

The kinematic viscosity can be calculated using the viscometer constant and the flow time.

The dynamic viscosity is then determined by multiplying the kinematic viscosity by the

density of the liquid.

Flash Point Determination (Closed-Cup Method)
The Pensky-Martens closed-cup method is commonly used.

Apparatus:

Pensky-Martens closed-cup tester

Heat source

Ignition source (e.g., a small flame)
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Procedure:

Pour the sample (diglyme) into the test cup up to the filling mark.

Place the lid on the cup and insert the thermometer and stirrer.

Begin heating the sample at a specified, constant rate while continuously stirring.

At regular temperature intervals, apply the ignition source to the opening in the cup lid.

The flash point is the lowest temperature at which the vapors of the liquid ignite with a brief

flash.[8][14]

Acute Oral Toxicity (LD50) Determination (Up-and-Down
Procedure - OECD 425)
This method is designed to estimate the LD50 using a minimal number of animals.

Apparatus and Materials:

Appropriate animal model (typically rats or mice)

Oral gavage needles

Cages and standard animal housing facilities

The test substance (diglyme)

Procedure Summary:

Limit Test: A single animal is dosed at a limit dose (e.g., 2000 mg/kg). If the animal survives,

four more animals are dosed sequentially. If three or more animals survive, the LD50 is

determined to be greater than the limit dose, and no further testing is needed.[15]

Main Test: If the animal in the limit test dies, or if toxicity is expected, the main test is

performed.
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A single animal is dosed. The outcome (survival or death) determines the dose for the next

animal.

If the animal survives, the next animal is dosed at a higher level. If the animal dies, the next

is dosed at a lower level. The dose progression factor is typically constant.

Dosing continues one animal at a time until a stopping criterion is met (e.g., a certain number

of reversals in outcome have occurred).

The LD50 is then calculated from the pattern of outcomes using a maximum likelihood

method.[16] Throughout the study, animals are observed for signs of toxicity, and body

weights are recorded.[17]

Water Solubility Determination
For a miscible liquid like diglyme, this is a qualitative assessment.

Apparatus:

Test tubes

Pipettes or droppers

Procedure:

Place a small amount (e.g., 1 mL) of the solvent (diglyme) in a test tube.

Add an equal volume of water.

Agitate the mixture and observe.

If the two liquids form a single, clear phase, they are miscible. If two distinct layers form, they

are immiscible. For partially soluble substances, a single phase will be observed up to the

solubility limit.[18][19]

Applications of Diglyme
Diglyme's properties make it a valuable solvent in a variety of applications:
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Organic Synthesis: It is widely used as a reaction medium for Grignard reactions, metal

hydride reductions, and hydroboration reactions.[3][4][5] Its ability to solvate cations

enhances the reactivity of organometallic reagents.[5]

Industrial Applications: Diglyme is used in the formulation of paints, coatings, and

adhesives.[14] It also finds use in the electronics industry.[20]

Electrolytes: It serves as a component of electrolytes in lithium-ion batteries.[14]

Extraction and Purification: Its solvent properties are utilized in extraction and purification

processes in the chemical and pharmaceutical industries.[14]

Safety and Handling
Diglyme is a flammable liquid and can form explosive peroxides.[8] It is also classified as a

reproductive toxicant.[1] Therefore, appropriate safety precautions must be taken when

handling this solvent. Always work in a well-ventilated area, wear appropriate personal

protective equipment (gloves, safety glasses), and avoid sources of ignition.[18][21] Store in a

tightly closed container away from light and heat.[21]

Visualizations
Diglyme-Mediated Grignard Reaction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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